Cas no 2248283-38-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]sulfanyl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]sulfanyl}acetate
• CAS No: 2248283-38-5
• MF: C₁₇H₁₀N₄O₅S
• MW: 382.350101947784
• CID: 6415804
• PubChem ID: 165732141
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]sulfanyl}acetate
• EN300-6521045
• 2248283-38-5

• Inchi： 1S/C17H10N4O5S/c22-13(26-21-15(23)11-5-1-2-6-12(11)16(21)24)9-27-17-19-14(20-25-17)10-4-3-7-18-8-10/h1-8H,9H2
• InChI Key： UFXRMMVNDMHBNK-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2C=NC=CC=2)=NO1)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 382.03719061g/mol
• Monoisotopic Mass: 382.03719061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 141Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]sulfanyl}acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]sulfanyl}acetate

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]sulfanyl}acetate (CAS No. 2248283-38-5) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of isoindole derivatives and features a sulfanyl group attached to an oxadiazole ring. The presence of the pyridine moiety further enhances its structural complexity and potential for diverse chemical interactions.

Recent studies have highlighted the significance of isoindole derivatives in various fields of chemistry, particularly in drug discovery and materials science. The isoindole core of this compound is known for its ability to form stable conjugated systems, which are crucial for electronic applications. Additionally, the oxadiazole ring is a heterocyclic structure that exhibits unique electronic properties, making it valuable in the design of functional materials and bioactive molecules.

The sulfanyl group in this compound plays a pivotal role in modulating its reactivity and solubility. Sulfur-containing compounds are often employed in medicinal chemistry due to their ability to form strong bonds with metal ions and their potential as antioxidants. The integration of the pyridine ring further enhances the compound's versatility, as pyridine derivatives are widely used in catalysis and as building blocks for complex molecules.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions. The synthesis typically begins with the formation of the isoindole core through cyclization reactions, followed by the introduction of the oxadiazole ring via condensation reactions. The final step involves coupling the sulfanyl group to achieve the desired structure. This multi-step synthesis underscores the compound's complexity and highlights its potential as a valuable intermediate in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. These studies have revealed that the isoindole and oxadiazole moieties contribute significantly to the compound's conjugation and stability. Furthermore, theoretical calculations suggest that this compound could exhibit interesting photophysical properties, making it a promising candidate for applications in optoelectronics.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzyme targets. While these results are still in their early stages, they indicate that further exploration into its bioactivity could yield valuable insights for drug development.

Looking ahead, researchers are exploring ways to modify this compound's structure to enhance its stability and functionality. For instance, substituent modifications on the pyridine ring could potentially improve its solubility and bioavailability. Additionally, investigations into its use as a precursor for more complex molecules are ongoing.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]sulfanyl}acetate (CAS No. 2248283-38-) is a multifaceted compound with significant potential across various chemical disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied studies.